Sulfamic acid, (1-methylcyclohexyl)methyl ester

• CAS No.: 97240-78-3
• Molecular Formula: C8H17NO3S
• Molecular Weight: 207.29 g/mol
• IUPAC Name: (1-methylcyclohexyl)methyl sulfamate
• InChI: InChI=1S/C8H17NO3S/c1-8(5-3-2-4-6-8)7-12-13(9,10)11/h2-7H2,1H3,(H2,9,10,11)
• InChI Key: PUXYLNCDPIKLRE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)COS(=O)(=O)N

Description

Sulfamic acid, (1-methylcyclohexyl)methyl ester: is an organic compound with the molecular formula C8H17NO3S. This compound is a derivative of sulfamic acid, where the hydrogen atom of the sulfamic acid is replaced by a (1-methylcyclohexyl)methyl group. It is a colorless, water-soluble compound that finds applications in various fields due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of sulfamic acid, (1-methylcyclohexyl)methyl ester can be achieved through esterification reactions. One common method involves the reaction of sulfamic acid with (1-methylcyclohexyl)methanol in the presence of a catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods: Industrial production of this compound may involve similar esterification processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of environmentally friendly catalysts and solvents is preferred to minimize the environmental impact .

Chemical Reactions Analysis

Types of Reactions: Sulfamic acid, (1-methylcyclohexyl)methyl ester undergoes various chemical reactions, including:

Hydrolysis: In the presence of water and an acid or base catalyst, the ester bond can be hydrolyzed to yield sulfamic acid and (1-methylcyclohexyl)methanol.

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclohexyl ring, leading to the formation of ketones or carboxylic acids.

Substitution: The ester group can participate in nucleophilic substitution reactions, where the ester group is replaced by other nucleophiles.

Common Reagents and Conditions:

Hydrolysis: Acidic or basic conditions, water.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Substitution: Nucleophiles such as amines or alcohols.

Major Products Formed:

Hydrolysis: Sulfamic acid and (1-methylcyclohexyl)methanol.

Oxidation: Ketones or carboxylic acids.

Substitution: Various substituted products depending on the nucleophile used.

Scientific Research Applications

Sulfamic acid, (1-methylcyclohexyl)methyl ester has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis for the preparation of other sulfamic acid derivatives.

Biology: Investigated for its potential use in biochemical assays and as a stabilizing agent for enzymes.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of sulfamic acid, (1-methylcyclohexyl)methyl ester involves its ability to participate in various chemical reactions due to the presence of the ester and sulfamic acid functional groups. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. Its molecular targets and pathways are primarily related to its reactivity with other chemical species, leading to the formation of new compounds .

Comparison with Similar Compounds

Sulfamic acid: The parent compound, which is a simpler molecule with similar reactivity but lacks the (1-methylcyclohexyl)methyl group.

(1-Methylcyclohexyl)methanol: A related compound that serves as a precursor in the synthesis of sulfamic acid, (1-methylcyclohexyl)methyl ester.

Other sulfamic acid esters: Compounds with different alkyl or aryl groups replacing the hydrogen atom of sulfamic acid.

Uniqueness: this compound is unique due to the presence of the (1-methylcyclohexyl)methyl group, which imparts distinct chemical properties and reactivity compared to other sulfamic acid derivatives. This uniqueness makes it valuable in specific applications where these properties are advantageous .